Cas no 111154-22-4 (3-Furanpropanoic acid, 3-ethyltetrahydro-2-oxo-, (S)-)

• Product Name: 3-Furanpropanoic acid, 3-ethyltetrahydro-2-oxo-, (S)-
• CAS No: 111154-22-4
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 1196772
• Update Time: 2024-08-02

3-Furanpropanoic acid, 3-ethyltetrahydro-2-oxo-, (S)- Chemical and Physical Properties

Names and Identifiers

• 3-Furanpropanoic acid, 3-ethyltetrahydro-2-oxo-, (S)-
• 3-(3-Ethyl-2-oxooxolan-3-yl)propanoic acid
• 3-Furanpropanoic acid, 3-ethyltetrahydro-2-oxo-, (S)- (9CI)

• Inchi： 1S/C9H14O4/c1-2-9(4-3-7(10)11)5-6-13-8(9)12/h2-6H2,1H3,(H,10,11)/t9-/m0/s1
• InChI Key： JPPZIRTUCVSQHF-VIFPVBQESA-N
• SMILES： O1CC[C@](CC)(CCC(O)=O)C1=O

Computed Properties

• Exact Mass: 186.08922

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Boiling Point: 381.2±15.0 °C(Predicted)
• PSA: 63.6
• pka: 4.60±0.10(Predicted)